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Compound of Interest

Compound Name: FSG67

Cat. No.: B10831063

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological

properties of FSG67, a potent inhibitor of glycerol-3-phosphate acyltransferase (GPAT). The

information presented herein is intended to support researchers, scientists, and drug

development professionals in their investigation and potential application of this compound.

Chemical and Physical Properties
FSG67, scientifically known as 2-(nonylsulfonamido)benzoic acid, is a small molecule inhibitor

of the enzyme glycerol-3-phosphate acyltransferase (GPAT).[1][2][3] This enzyme catalyzes the

initial and rate-limiting step in the synthesis of triacylglycerols and glycerophospholipids. By

inhibiting GPAT, FSG67 has been shown to exert significant effects on lipid metabolism, making

it a valuable tool for research in obesity, metabolic syndrome, and oncology.[4][5]

Table 1: Physicochemical Properties of FSG67
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Property Value Source

Common Name
2-(Nonylsulfonamido)benzoic

acid

CAS Number 1158383-34-6

Molecular Formula C₁₆H₂₅NO₄S

Molecular Weight 327.4 g/mol

Solubility DMSO, Ethanol

Storage Temperature -20°C

Biological Activity and Quantitative Data
FSG67 is a well-characterized inhibitor of GPAT, with a demonstrated ability to modulate lipid

metabolism in both in vitro and in vivo models. Its primary mechanism of action is the

competitive inhibition of GPAT, leading to a reduction in the synthesis of lysophosphatidic acid,

a key precursor for various lipids.

Table 2: In Vitro Inhibitory Activity of FSG67

Target IC₅₀ Assay Conditions Source

Glycerol 3-Phosphate

Acyltransferase

(GPAT)

24 µM Not Specified

Total Mitochondrial

GPAT
30.2 µM

Mouse liver

mitochondria

GPAT1 42.1 µM

Mouse liver

mitochondria in the

presence of NEM

Table 3: In Vivo Effects of FSG67 in Diet-Induced Obese (DIO) Mice
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Parameter Dosage Effect Source

Body Weight 5 mg/kg, daily
Gradual 12% weight

loss

Food Intake 5 mg/kg, daily
Transient 9- to 10-day

hypophagia

Fat Mass 5 mg/kg, daily

Weight was lost

specifically from fat

mass

Glucose Tolerance &

Insulin Sensitivity
Chronic administration Increased

Experimental Protocols
In Vivo Study of FSG67 in a Mouse Model of
Acetaminophen Overdose
This protocol describes the in vivo administration of FSG67 to mice following acetaminophen

(APAP) induced liver injury to study its effects on liver regeneration.

Animal Model: Male C57BL/6J mice.

APAP Induction: A single dose of 300 mg/kg APAP is administered to induce liver toxicity.

FSG67 Administration: FSG67 is administered at a dose of 20 mg/kg at 3, 24, and 48 hours

post-APAP injection.

Vehicle Control: A vehicle control (e.g., DMSO) is administered on the same schedule.

Sample Collection: Blood and liver tissues are collected at multiple time points for analysis.

Analysis: Tissues are analyzed for markers of liver injury, oxidative stress, and cell

proliferation (e.g., PCNA expression).

GPAT Inhibition Assay
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This protocol outlines a method to determine the inhibitory activity of FSG67 on GPAT in

isolated mouse liver mitochondria.

Mitochondria Isolation: Isolate mitochondria from mouse liver tissue using standard

differential centrifugation methods.

Reaction Mixture: Prepare a reaction mixture containing the isolated mitochondria, buffer,

and necessary co-factors.

Inhibitor Addition: Add varying concentrations of FSG67 (e.g., 0.2–122.2 μM) to the reaction

mixture.

GPAT1 vs. Total GPAT Activity: To distinguish between GPAT1 and total mitochondrial GPAT

activity, N-ethylmaleimide (NEM) can be included in the assay, as GPAT1 is NEM-resistant.

Enzyme Reaction: Initiate the enzymatic reaction and measure the incorporation of a

radiolabeled substrate.

IC₅₀ Determination: Calculate the IC₅₀ value by plotting the percentage of GPAT activity

against the logarithm of the FSG67 concentration.

Signaling Pathways and Experimental Workflows
Wnt/β-catenin Signaling Pathway Altered by FSG67
FSG67 has been shown to blunt liver regeneration after acetaminophen overdose by altering

GSK3β and Wnt/β-catenin signaling. The following diagram illustrates the proposed

mechanism.
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Caption: Proposed mechanism of FSG67's effect on the Wnt/β-catenin signaling pathway.

Experimental Workflow for In Vivo FSG67 Study
The following diagram outlines a typical experimental workflow for an in vivo study investigating

the effects of FSG67.
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Caption: A generalized experimental workflow for in vivo studies involving FSG67.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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